molecular formula C25H27N7O B2801653 2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one CAS No. 923511-80-2

2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one

Cat. No. B2801653
CAS RN: 923511-80-2
M. Wt: 441.539
InChI Key: UWFKYJRGLOVOMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C25H27N7O and its molecular weight is 441.539. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry

Triazolo-pyrimidine compounds have been synthesized using green chemistry methods . These methods include the use of non-conventional energy sources such as microwave, mechanical mixing, visible light, and ultrasound . This approach aligns with the principles of green chemistry, which aim to minimize waste and energy input .

Pharmaceutical Chemistry

Triazolo-pyrimidines have significant applications in pharmaceutical chemistry . They are often used as scaffolds in the design of biologically active compounds . The focus is on compounds that possess biological or pharmacophoric properties .

Synthesis of Biologically Active Compounds

Triazolo-pyrimidines are used in the synthesis of biologically active compounds . Recent examples include the synthesis of compounds bearing this frame using alternative energy sources like ultrasonic irradiation .

LSD1 Inhibitors

The triazolo-pyrimidine scaffold has been used as a template for designing new LSD1 inhibitors . LSD1 is a histone demethylase, and its inhibition is a promising strategy for cancer treatment .

Development of Efficient Environmentally Safe Methods

One of the main goals in the area of organic synthesis oriented towards biologically active compounds is the research and development of efficient environmentally safe methods . Triazolo-pyrimidines play a significant role in this area .

Anticancer Agents

Triazolo-pyrimidines and their derivatives have shown diverse pharmacological activities, including anticancer properties . They have been used in the design and development of new target-oriented drugs for the treatment of multifunctional diseases .

properties

IUPAC Name

1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenylbutan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N7O/c1-3-21(19-7-5-4-6-8-19)25(33)31-15-13-30(14-16-31)23-22-24(27-17-26-23)32(29-28-22)20-11-9-18(2)10-12-20/h4-12,17,21H,3,13-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWFKYJRGLOVOMT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=C(C=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one

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